Cas no 1610521-57-7 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine hydrochloride)

• Product Name: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine hydrochloride
• CAS No: 1610521-57-7
• MF: C₁₁H₁₈BClN₂O₂
• MW: 256.536821842194
• MDL: MFCD32692362
• CID: 5462879
• PubChem ID: 155821410
• Update Time: 2023-11-24

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine;hydrochloride
• Z4469343405
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine hydrochloride
• 2-Pyridinamine, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, hydrochloride (1:1)

• MDL： MFCD32692362
• Inchi： 1S/C11H17BN2O2.ClH/c1-10(2)11(3,4)16-12(15-10)8-5-6-14-9(13)7-8;/h5-7H,1-4H3,(H2,13,14);1H
• InChI Key： UQJHHXQSYAICJG-UHFFFAOYSA-N
• SMILES： Cl.O1B(C2C=CN=C(C=2)N)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 256.1149857 g/mol
• Monoisotopic Mass: 256.1149857 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 256.54
• Topological Polar Surface Area: 57.4